Cas no 80066-96-2 (Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate)

Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate structure
80066-96-2 structure
Product name:Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate
CAS No:80066-96-2
MF:C14H11NO2S
MW:257.30764
MDL:MFCD02083299
CID:1073019
PubChem ID:2767915

Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate
    • Methyl 3-(1H-pyrrol-1-yl)benzo[b]thiophene-2-carboxylate
    • MFCD02083299
    • AKOS015991925
    • 80066-96-2
    • methyl 3-pyrrol-1-yl-1-benzothiophene-2-carboxylate
    • CS-0326369
    • 11P-411S
    • Methyl3-(1H-pyrrol-1-yl)benzo[b]thiophene-2-carboxylate
    • MDL: MFCD02083299
    • Inchi: InChI=1S/C14H11NO2S/c1-17-14(16)13-12(15-8-4-5-9-15)10-6-2-3-7-11(10)18-13/h2-9H,1H3
    • InChI Key: PYHLVVUFCLPJGY-UHFFFAOYSA-N
    • SMILES: COC(=O)C1=C(C2=CC=CC=C2S1)N3C=CC=C3

Computed Properties

  • Exact Mass: 257.05104977g/mol
  • Monoisotopic Mass: 257.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.5Ų
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 429.7±35.0 °C at 760 mmHg
  • Flash Point: 213.7±25.9 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate Security Information

Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR110277-1g
Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate
80066-96-2
1g
£90.00 2024-05-23
Apollo Scientific
OR110277-5g
Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate
80066-96-2
5g
£405.00 2024-05-23
Chemenu
CM525587-1g
Methyl 3-(1H-pyrrol-1-yl)benzo[b]thiophene-2-carboxylate
80066-96-2 95%
1g
$*** 2023-03-30
abcr
AB296456-1g
Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate, 95%; .
80066-96-2 95%
1g
€199.90 2025-02-20
A2B Chem LLC
AH71249-5mg
Methyl 3-(1H-pyrrol-1-yl)benzo[b]thiophene-2-carboxylate
80066-96-2 >95%
5mg
$214.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1397039-5g
Methyl 3-(1H-pyrrol-1-yl)benzo[b]thiophene-2-carboxylate
80066-96-2 95+%
5g
¥5803.00 2024-07-28
abcr
AB296456-1 g
Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate; 95%
80066-96-2
1g
€147.80 2023-04-26
Chemenu
CM525587-5g
Methyl 3-(1H-pyrrol-1-yl)benzo[b]thiophene-2-carboxylate
80066-96-2 95%
5g
$593 2024-07-23
Matrix Scientific
088170-1g
Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate
80066-96-2
1g
$215.00 2023-09-05
A2B Chem LLC
AH71249-1mg
Methyl 3-(1H-pyrrol-1-yl)benzo[b]thiophene-2-carboxylate
80066-96-2 >95%
1mg
$201.00 2024-04-19

Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate Related Literature

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Amadis Chemical Company Limited
(CAS:80066-96-2)Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate
A1177162
Purity:99%
Quantity:5g
Price ($):445.0